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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811 Get Quote

This application note provides a detailed protocol for the quantitative analysis of calcium lactate

pentahydrate using High-Performance Liquid Chromatography (HPLC). This method is

applicable to the analysis of the lactate moiety in bulk drug substances, pharmaceutical

formulations, and other relevant matrices.

Introduction
Calcium lactate pentahydrate is a widely used calcium salt of lactic acid, commonly employed

as a calcium supplement and food additive. Accurate and reliable quantification of calcium

lactate is crucial for quality control and formulation development. HPLC offers a sensitive and

specific method for the determination of the lactate component. This document outlines two

common HPLC approaches: Reversed-Phase HPLC and Ion-Exclusion HPLC.

Quantitative Data Summary
The following tables summarize typical quantitative data and chromatographic conditions for

the analysis of lactate using HPLC, based on established methods for organic acids.

Table 1: Reversed-Phase HPLC Method Parameters
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Parameter Value Reference

Column
C18 (e.g., 250 mm x 4.6 mm, 5

µm)
[1][2]

Mobile Phase
0.025 mol/L NaH₂PO₄ (pH

2.50)
[2]

or 40 mmol/L KH₂PO₄ (pH 2.4)

: Methanol (98:2 v/v)
[1]

Flow Rate 0.8 mL/min [1]

Injection Volume 20 µL [1]

Detector UV at 210 nm [1][2]

Column Temperature 25°C [3]

Linearity Range (Lactic Acid) 0.7194 - 46.04 mmol/L [2]

Recovery 99.01% - 100.4% [2]

RSD (Intra-day & Inter-day) < 2.0% [2]

Table 2: Ion-Exclusion HPLC Method Parameters
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Parameter Value Reference

Column Ion-Exclusion Column [4]

Mobile Phase
Acidified aqueous solution

(e.g., dilute H₂SO₄)
[4]

Flow Rate Not Specified

Injection Volume Not Specified

Detector
UV at 217 nm or Refractive

Index (RI)
[4]

Column Temperature Not Specified

Recovery Rate 89% - 107% [4]

LOQ (Lactic Acid in

feedingstuffs)
0.46 g/kg [4]

RSDr 1.8% - 3.6% [4]

RSDR 10.7% - 14.7% [4]

Experimental Protocols
Reversed-Phase HPLC Method
This method is suitable for the direct analysis of the lactate anion.

3.1.1. Materials and Reagents

Calcium Lactate Pentahydrate Reference Standard

Sodium Dihydrogen Phosphate (NaH₂PO₄)

Phosphoric Acid

HPLC Grade Water

HPLC Grade Methanol
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Sample containing Calcium Lactate Pentahydrate

3.1.2. Equipment

HPLC system with a UV detector

C18 analytical column

Analytical balance

Volumetric flasks and pipettes

pH meter

Syringe filters (0.45 µm)

3.1.3. Preparation of Solutions

Mobile Phase (0.025 mol/L NaH₂PO₄, pH 2.50): Dissolve an appropriate amount of NaH₂PO₄

in HPLC grade water. Adjust the pH to 2.50 using phosphoric acid. Filter and degas the

solution.

Standard Solution: Accurately weigh a suitable amount of Calcium Lactate Pentahydrate

Reference Standard and dissolve it in the mobile phase to prepare a stock solution. Prepare

a series of calibration standards by diluting the stock solution with the mobile phase.[1]

Sample Solution: Accurately weigh a sample containing calcium lactate pentahydrate and

dissolve it in the mobile phase. Dilute as necessary to fall within the calibration range. Filter

the solution through a 0.45 µm syringe filter before injection.

3.1.4. Chromatographic Conditions

Column: C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase: 0.025 mol/L NaH₂PO₄ (pH 2.50)

Flow Rate: 0.8 mL/min
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Injection Volume: 20 µL

Detector Wavelength: 210 nm

Column Temperature: 25°C

3.1.5. Analysis

Inject the standard solutions and the sample solution into the HPLC system. Identify the lactate

peak based on the retention time of the standard. Quantify the amount of lactate in the sample

using the peak area and the calibration curve generated from the standard solutions.

Ion-Exclusion HPLC Method
This method is effective for separating organic acids from other components.

3.2.1. Materials and Reagents

Calcium Lactate Pentahydrate Reference Standard

Sulfuric Acid (H₂SO₄)

Sodium Hydroxide (NaOH)

HPLC Grade Water

Sample containing Calcium Lactate Pentahydrate

3.2.2. Equipment

HPLC system with a UV or RI detector

Ion-exclusion analytical column

Analytical balance

Volumetric flasks and pipettes

pH meter
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Centrifuge or filtration apparatus

3.2.3. Sample Preparation

For samples requiring extraction, the following procedure can be used:

Extract the sample with a 0.1 M or 10 M sodium hydroxide solution.[4]

After extraction, cool the alkaline solution and adjust the pH to a range of 2 to 3.5 with 2 M

sulfuric acid.[4]

Centrifuge or filter the acidified solution to remove any precipitate.[4] The resulting solution is

then used for HPLC analysis.

3.2.4. Chromatographic Conditions

Column: Ion-Exclusion Column

Mobile Phase: Dilute sulfuric acid (e.g., 0.005 N)

Detector: UV at 217 nm or RI

3.2.5. Analysis

Inject the prepared sample and standard solutions. Quantify the lactate peak using an external

calibration. This method measures the total lactic acid content.[4]

Visualizations
Experimental Workflow Diagramdot
// Node styles node [fillcolor="#F1F3F4", fontcolor="#202124"];

// Start node start [label="Start", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Process nodes prep_mobile_phase [label="Prepare Mobile Phase"]; prep_standards

[label="Prepare Standard Solutions"]; prep_sample [label="Prepare Sample Solution"];

hplc_system [label="HPLC System Setup\n(Column, Flow Rate, Detector)", shape=box3d,

fillcolor="#FBBC05", fontcolor="#202124"]; injection [label="Inject Samples and Standards"];
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data_acq [label="Data Acquisition"]; data_proc [label="Data Processing\n(Peak Integration,

Calibration)", shape=cds, fillcolor="#34A853", fontcolor="#FFFFFF"];

// End node end [label="Report Results", shape=ellipse, fillcolor="#EA4335",

fontcolor="#FFFFFF"];

// Edges start -> prep_mobile_phase; start -> prep_standards; start -> prep_sample;

prep_mobile_phase -> hplc_system; prep_standards -> injection; prep_sample -> injection;

hplc_system -> injection; injection -> data_acq; data_acq -> data_proc; data_proc -> end; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15598811?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

